Cas no 1864975-46-1 (4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide)

• Product Name: 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide
• CAS No: 1864975-46-1
• MF: C₈H₉BrClNO₂S
• MW: 298.584559202194
• CID: 5746870
• PubChem ID: 130163886
• Update Time: 2025-10-21

4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide
• 1864975-46-1
• EN300-1453248
• Benzenesulfonamide, 4-bromo-3-chloro-N-ethyl-

• Inchi： 1S/C8H9BrClNO2S/c1-2-11-14(12,13)6-3-4-7(9)8(10)5-6/h3-5,11H,2H2,1H3
• InChI Key： MGCKMBJZESWMGT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)S(NCC)(=O)=O

Computed Properties

• Exact Mass: 296.92259g/mol
• Monoisotopic Mass: 296.92259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.616±0.06 g/cm3(Predicted)
• Boiling Point: 383.4±52.0 °C(Predicted)
• pka: 10.76±0.50(Predicted)

Additional information on 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide

4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide (CAS No. 1864975-46-1): An Overview of a Promising Compound in Pharmaceutical Research

4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide (CAS No. 1864975-46-1) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound, characterized by its unique bromine, chlorine, and ethyl substituents on the benzene ring, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide is composed of a benzene ring substituted with a bromine atom at the 4-position, a chlorine atom at the 3-position, and an N-ethylsulfonamide group at the 1-position. The presence of these functional groups imparts specific properties to the molecule, such as enhanced solubility and improved binding affinity to target proteins. These characteristics are crucial for optimizing the compound's pharmacological profile.

Recent studies have explored the potential therapeutic applications of 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide. One notable area of research is its anti-inflammatory properties. In vitro experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings highlight the potential of 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide as a novel anticancer agent.

The pharmacokinetic properties of 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide have also been investigated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug design. Furthermore, preliminary toxicology studies have indicated that 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 4-Bromo-3-chloro-N-ethylbenzene-1-sulfonamide (CAS No. 1864975-46-1) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for clinical use. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of new treatments for various diseases.